Cas no 81703-93-7 (2-Propenoic acid,3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, methyl ester, (2E)-)

• Product Name: 2-Propenoic acid,3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, methyl ester, (2E)-
• CAS No: 81703-93-7
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 708174
• PubChem ID: 10921229
• Update Time: 2025-04-19

2-Propenoic acid,3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, methyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, methyl ester, (2E)-
• (S)-METHYL-4,5-ISOPROPYLIDENEPENT-2-ENOATE
• methyl (E)-3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]prop-2-enoate
• Methyl (S)-(+)-3-(2,2-dimethyl-1,3-dioxolan-4-yl)-trans-2-propenoate
• DTXSID70448379
• BCP26931
• SCHEMBL3989026
• methyl (2E)-3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-2-propenoate
• A15824
• (S,E)-Methyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)acrylate
• 81703-93-7

• Inchi： 1S/C9H14O4/c1-9(2)12-6-7(13-9)4-5-8(10)11-3/h4-5,7H,6H2,1-3H3/b5-4+/t7-/m0/s1
• InChI Key： VXZZSPHSNBVYHV-KPJROHGDSA-N
• SMILES： O1[C@@H](/C=C/C(=O)OC)COC1(C)C

Computed Properties

• Exact Mass: 186.08900
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.079 g/mL at 25 °C(lit.)
• Boiling Point: 260.961°C at 760 mmHg
• Flash Point: 204 °F
• Refractive Index: n20/D 1.454(lit.)
• PSA: 44.76000
• LogP: 0.86710
• Solubility: Not determined

2-Propenoic acid,3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-, methyl ester, (2E)- Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters